3,5-Dibromo-2-methoxybenzaldehyde
Overview
Description
3,5-Dibromo-2-methoxybenzaldehyde is a chemical compound with the molecular formula C8H6Br2O2 . It has an average mass of 293.940 Da and a monoisotopic mass of 291.873444 Da .
Molecular Structure Analysis
The molecular structure of 3,5-Dibromo-2-methoxybenzaldehyde consists of a benzene ring substituted with two bromine atoms, one methoxy group, and one formyl group . The IUPAC name for this compound is 3,5-dibromo-2-methoxybenzaldehyde .Physical And Chemical Properties Analysis
3,5-Dibromo-2-methoxybenzaldehyde has a molecular weight of 293.94 g/mol . It has a computed XLogP3-AA value of 2.7, indicating its relative hydrophobicity . It has 0 hydrogen bond donors and 2 hydrogen bond acceptors . Its topological polar surface area is 26.3 Ų .Scientific Research Applications
Synthesis and Structural Studies
- Synthesis and Crystal Structure Analysis : The title compound has been synthesized and studied for its crystal structure, revealing significant intramolecular hydrogen bonds and molecular symmetry. The research contributes to understanding the molecular and crystalline properties of such compounds (Cao & Lu, 2009).
Chemical Synthesis Methods
- Efficient Synthesis Techniques : Research has been conducted on efficient methods for preparing derivatives of 3,5-Dibromo-2-methoxybenzaldehyde, highlighting its importance in organic synthesis (Manchand, Belica, & Wong, 1990).
Role in Chemical Reactions
- Grignard Reactions : Studies explore the use of 3,5-Dibromo-2-methoxybenzaldehyde in Grignard reactions, a cornerstone in organic chemistry for creating new chemical bonds (Shimura, Kawai, & Minegishi, 1993).
Medicinal Chemistry and Drug Synthesis
- Anticancer Compound Synthesis : Research includes the synthesis of fluorinated analogues of combretastatin A-4 using derivatives of 3,5-Dibromo-2-methoxybenzaldehyde, indicating its role in developing potential anticancer drugs (Lawrence et al., 2003).
Contributions to Organic Chemistry
- Synthetic Applications : Its derivatives have been utilized in various organic syntheses, demonstrating the versatility of 3,5-Dibromo-2-methoxybenzaldehyde in chemical reactions (Azzena et al., 1990).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
3,5-dibromo-2-methoxybenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6Br2O2/c1-12-8-5(4-11)2-6(9)3-7(8)10/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NJFNLMDSRHQQNR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1Br)Br)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6Br2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40363469 |
Source
|
| Record name | 3,5-Dibromo-2-methoxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40363469 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
293.94 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Dibromo-2-methoxybenzaldehyde | |
CAS RN |
61657-65-6 |
Source
|
| Record name | 3,5-Dibromo-2-methoxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40363469 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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